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Compound of Interest

Compound Name: Hexidium iodide

Cat. No.: B8196024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexidium iodide is a fluorescent nucleic acid stain belonging to the phenanthridinium family of

dyes. It is a valuable tool in fluorescence microscopy for a variety of applications, primarily due

to its ability to selectively stain gram-positive bacteria in the presence of gram-negative

bacteria.[1][2][3] This cell-permeant dye intercalates with DNA, exhibiting a significant increase

in fluorescence upon binding.[1][2] In eukaryotic cells, hexidium iodide stains both the nucleus

and the cytoplasm, and therefore is not recommended as a specific nuclear counterstain.[1][2]

[4] Its spectral properties, with excitation and emission maxima around 518 nm and 600 nm

respectively, make it compatible with standard fluorescence microscopy filter sets.[1][2][5]

Chemical and Spectral Properties
A summary of the key properties of Hexidium Iodide is presented in the table below for easy

reference.
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Property Value Reference

Molecular Weight 497.41 g/mol [1]

Excitation Maximum (DNA-

bound)
~518 nm [1][2]

Emission Maximum (DNA-

bound)
~600 nm [1][2]

Solubility Soluble in DMSO [1]

Storage Conditions
Store at ≤ -15°C, protected

from light and moisture.
[1]

Mechanism of Action
Hexidium iodide's utility in differentiating bacterial types stems from differences in their cell

wall structure. Gram-positive bacteria possess a thick peptidoglycan layer which allows the dye

to penetrate and stain the intracellular nucleic acids. In contrast, the outer membrane of gram-

negative bacteria acts as a barrier, preventing the entry of hexidium iodide.[6][7] When used

in combination with a green fluorescent nucleic acid stain that can penetrate all bacteria, such

as SYTO 9, gram-positive bacteria appear red due to the stronger fluorescence of hexidium
iodide displacing the green dye, while gram-negative bacteria appear green.[8] In mammalian

cells, its moderate lipophilicity allows it to cross the plasma membrane and stain nucleic acids

in both the nucleus and cytoplasm.[4]
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Mechanism of Differential Staining with Hexidium Iodide

Gram-Positive Bacterium Gram-Negative Bacterium Eukaryotic Cell

Thick Peptidoglycan Cell Wall

Bacterial DNA

Hexidium Iodide

Penetrates

Binds & Fluoresces Red Outer Membrane

Thin Peptidoglycan Cell Wall

Bacterial DNA

Hexidium Iodide

Blocked

Plasma Membrane

Cytoplasm (contains RNA)

Nucleus (contains DNA)

Hexidium Iodide

Permeant

Stains Red

Stains Red
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Workflow for Hexidium Iodide Solution Preparation

Start

Weigh 5 mg of
Hexidium Iodide powder

Dissolve in DMSO to create
a stock solution
(e.g., 1 mg/mL)

Store stock solution at
-20°C, protected from light

Dilute stock solution in an
appropriate buffer (e.g., PBS)

to the desired working concentration

For immediate use

Use working solution immediately

End
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General Hexidium Iodide Staining Workflow

Start: Prepare Sample
(e.g., cell culture, bacterial smear)

Wash sample with buffer
(e.g., PBS)

Incubate with Hexidium Iodide
working solution

Wash sample to remove
excess stain

Mount sample for microscopy

Image with fluorescence microscope
(Red channel)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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